1-(Azetidin-3-yl)-4-(2-methoxyethyl)piperazine

• Molecular Formula: C10H21N3O
• Molecular Weight: 199.29 g/mol
• IUPAC Name: 1-(azetidin-3-yl)-4-(2-methoxyethyl)piperazine
• InChI: InChI=1S/C10H21N3O/c1-14-7-6-12-2-4-13(5-3-12)10-8-11-9-10/h10-11H,2-9H2,1H3
• InChI Key: HSIRANKHYDLGFV-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CCN(CC1)C2CNC2

Description

1-(Azetidin-3-yl)-4-(2-methoxyethyl)piperazine is a chemical compound that features a piperazine ring substituted with an azetidine group and a methoxyethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Azetidin-3-yl)-4-(2-methoxyethyl)piperazine typically involves the reaction of azetidine with 4-(2-methoxyethyl)piperazine under specific conditions. The reaction may require the use of catalysts and solvents to facilitate the process. Detailed synthetic routes and reaction conditions are often proprietary and may vary depending on the desired purity and yield of the compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industry standards.

Chemical Reactions Analysis

Types of Reactions

1-(Azetidin-3-yl)-4-(2-methoxyethyl)piperazine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be used to modify the functional groups within the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and various catalysts. Reaction conditions such as temperature, pressure, and solvent choice play a crucial role in determining the outcome of these reactions.

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions may produce compounds with different functional groups.

Scientific Research Applications

1-(Azetidin-3-yl)-4-(2-methoxyethyl)piperazine has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules.

Biology: It may be used in studies related to enzyme interactions and protein binding.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(Azetidin-3-yl)-4-(2-methoxyethyl)piperazine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action are essential to understand its potential therapeutic applications.

Comparison with Similar Compounds

Similar Compounds

• 2-(Azetidin-3-yloxy)-N-(2-methoxyethyl)propanamide
• 2-(Azetidin-3-yl)-6-(2-methoxyethyl)-1,2,6-thiadiazinane 1,1-dioxide

Uniqueness

1-(Azetidin-3-yl)-4-(2-methoxyethyl)piperazine is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of an azetidine group and a methoxyethyl group within a piperazine ring sets it apart from other similar compounds, making it a valuable compound for various research applications.